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Compound of Interest

Compound Name: 5-Butyldihydrofuran-2(3H)-one-d7

Cat. No.: B12378815

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Butyldihydrofuran-2(3H)-one-d7, a
deuterated analog of the naturally occurring aroma compound y-octalactone. This stable
isotope-labeled compound serves as a critical tool in analytical chemistry, particularly in
guantitative studies utilizing mass spectrometry. This document outlines its chemical properties,
synthesis, and applications, with a focus on its role as an internal standard in Stable Isotope
Dilution Assays (SIDA).

Core Concepts

5-Butyldihydrofuran-2(3H)-one-d7, also known as y-octalactone-d7, is a synthetic molecule
where seven hydrogen atoms in the parent compound, y-octalactone, have been replaced with
deuterium. This isotopic substitution results in a molecule that is chemically identical to its non-
deuterated counterpart but has a higher molecular weight. This mass difference is the key to its
utility in analytical methods, as it can be easily distinguished from the endogenous analyte by
mass spectrometry.

The primary application of 5-Butyldihydrofuran-2(3H)-one-d7 is as an internal standard in
guantitative analysis, most notably with Gas Chromatography-Mass Spectrometry (GC-MS)
and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] By adding a known amount of the
deuterated standard to a sample, the concentration of the unlabeled analyte can be determined
with high accuracy and precision. The deuterated standard co-elutes with the analyte, thus
compensating for variations in sample preparation, injection volume, and ionization efficiency.
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Physicochemical Properties

The physical and chemical properties of 5-Butyldihydrofuran-2(3H)-one-d7 are essentially
identical to those of y-octalactone, with the exception of its molecular weight.

Property Value

Chemical Formula CsH7D702
Molecular Weight ~149.24 g/mol
Synonyms y-Octalactone-d7
CAS Number 1104979-28-3

Synthesis of Deuterated y-Lactones

The synthesis of deuterated y-lactones, including y-octalactone, can be achieved through
various organic chemistry routes. The goal is to introduce deuterium atoms at specific positions
in the molecule. Two notable strategies have been reported for the synthesis of ring-deuterated
y-lactones:

» Reduction of a 4-Hydroxypropargylic Acid with Deuterium Gas: This method has been used
to prepare [2,2,3,3-2Ha]-y-octalactone with a deuterium incorporation of over 89%.

» Carboxymethyl Radical Addition to a Deuterated Alkene: This approach has been employed
to synthesize [3,3,4-2Hs]-y-octalactone with a deuterium incorporation of over 92%.

These methods allow for the regioselective introduction of deuterium atoms into the lactone
ring, which is crucial for creating effective internal standards.

Experimental Protocols

The primary experimental application of 5-Butyldihydrofuran-2(3H)-one-d7 is in Stable
Isotope Dilution Assays (SIDA). Below is a generalized protocol for the quantification of y-
octalactone in a liquid matrix (e.g., wine) using SIDA with GC-MS.

Objective: To accurately quantify the concentration of y-octalactone in a sample.
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Materials:

Sample containing y-octalactone

5-Butyldihydrofuran-2(3H)-one-d7 (internal standard)

Organic solvent for extraction (e.g., dichloromethane)

Solid-Phase Extraction (SPE) cartridge

Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

Spiking: A known amount of 5-Butyldihydrofuran-2(3H)-one-d7 solution is added to a
measured volume of the sample.

Equilibration: The sample is vortexed and allowed to equilibrate to ensure uniform
distribution of the internal standard.

Extraction: The lactones (both deuterated and non-deuterated) are extracted from the
sample matrix. This can be achieved using liquid-liquid extraction with an organic solvent or
by passing the sample through an SPE cartridge that retains the compounds of interest.

Elution and Concentration: If using SPE, the lactones are eluted from the cartridge with a
suitable solvent. The solvent is then evaporated under a gentle stream of nitrogen to
concentrate the sample.

GC-MS Analysis: The concentrated extract is injected into the GC-MS system. The gas
chromatograph separates the components of the mixture, and the mass spectrometer
detects and quantifies the native y-octalactone and the deuterated internal standard.

Quantification: The concentration of the native y-octalactone is calculated by comparing the
peak area of its characteristic mass fragment to the peak area of the characteristic mass
fragment of the deuterated internal standard. A calibration curve is typically generated using
standards with known concentrations of both the analyte and the internal standard.
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Visualizations

Diagram of a General SIDA Workflow
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Caption: A generalized workflow for the quantification of y-octalactone using a deuterated
internal standard in a Stable Isotope Dilution Assay (SIDA) coupled with GC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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